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Compound of Interest

Compound Name: Hybridaphniphylline A

Cat. No.: B580107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hybridaphniphylline A is a complex polycyclic alkaloid isolated from the plant species

Daphniphyllum longeracemosum.[1] As a member of the Daphniphyllum alkaloids, it belongs to

a class of natural products known for their intricate molecular architectures and potential

biological activities. This technical guide provides a comprehensive overview of the known

physical and chemical properties of Hybridaphniphylline A, based on publicly available

scientific literature. It is intended to serve as a valuable resource for researchers engaged in

natural product chemistry, medicinal chemistry, and drug discovery.

Physical Properties
Limited quantitative physical data for Hybridaphniphylline A has been reported in publicly

accessible literature. The available information is summarized in the table below.
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Property Value Source

Appearance White amorphous powder
Inferred from general

properties of alkaloids

Molecular Formula C₃₇H₄₇NO₁₁ [1]

Molecular Weight 681.77 g/mol [1]

Melting Point Not Reported

Specific Rotation Not Reported

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, acetone

General solubility for this class

of compounds

Chemical Properties
Hybridaphniphylline A possesses a complex decacyclic fused skeleton, representing a hybrid

structure of a Daphniphyllum alkaloid and an iridoid.[1] Its chemical properties are dictated by

the various functional groups present in its intricate structure.
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Property Description Source

Chemical Class
Daphniphyllum Alkaloid-Iridoid

Hybrid
[1]

Key Structural Features
Decacyclic fused skeleton,

multiple stereocenters
[1]

Reactivity

Expected to exhibit reactivity

associated with its ester, ether,

and amine functionalities. The

complex steric environment

likely influences the

accessibility of these groups.

Inferred from chemical

structure

Stability

Information not available.

Complex natural products may

be sensitive to heat, light, and

pH extremes.

pKa Not Reported

Spectroscopic Data
The structure of Hybridaphniphylline A was elucidated through extensive spectroscopic

analysis.[1] While the complete raw data is not publicly available, the key techniques used are

listed below. Detailed spectral data would be found in the supplementary information of the

primary publication.
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Technique Description

¹H and ¹³C NMR
Used to determine the carbon-hydrogen

framework and the connectivity of atoms.

2D NMR (COSY, HSQC, HMBC)

Employed to establish detailed correlations

between protons and carbons, confirming the

complex ring system and stereochemistry.

High-Resolution Electrospray Ionization Mass

Spectrometry (HRESIMS)

Utilized to determine the elemental composition

and exact mass, confirming the molecular

formula.

Infrared (IR) Spectroscopy

Provided information on the presence of key

functional groups such as carbonyls (esters,

ketones) and hydroxyls.

Circular Dichroism (CD) Spectroscopy

The absolute configuration was likely

determined using the CD exciton chirality

method.[1]

Experimental Protocols
The following are generalized experimental protocols based on standard methodologies for the

isolation and characterization of natural products. The specific details for Hybridaphniphylline
A would be found in the primary scientific literature.

Isolation of Hybridaphniphylline A
A general workflow for the isolation of Hybridaphniphylline A from Daphniphyllum

longeracemosum is depicted below. This multi-step process involves extraction, fractionation,

and repeated chromatographic separations to yield the pure compound.
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Isolation Workflow for Hybridaphniphylline A
Dried Stems and Leaves of

Daphniphyllum longeracemosum

Extraction
(e.g., with MeOH or EtOH)

Crude Extract

Solvent Partitioning
(e.g., EtOAc/H₂O)

EtOAc Fraction

Column Chromatography
(Silica Gel)

Fractions

Repeated Column Chromatography
(Sephadex LH-20, RP-C18)

Semi-preparative HPLC

Pure Hybridaphniphylline A
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Structure Elucidation Workflow

Isolated Pure Compound

HRESIMS IR Spectroscopy 1D NMR
(¹H, ¹³C)

Molecular Formula
(C₃₇H₄₇NO₁₁)

Planar Structure

Functional Groups
(e.g., C=O, OH)

2D NMR
(COSY, HSQC, HMBC)

NOESY / ROESY

Relative Stereochemistry

CD Spectroscopy

Absolute Stereochemistry

Final Structure of
Hybridaphniphylline A
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Proposed Biogenetic Pathway of Hybridaphniphylline A
Daphniphyllum Alkaloid

Precursor

Natural Diels-Alder
Cycloaddition

Iridoid Precursor

Hybrid Skeleton

Further Enzymatic
Elaborations

Hybridaphniphylline A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b580107#physical-and-chemical-properties-of-
hybridaphniphylline-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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